![molecular formula C20H14N2O2 B2665276 N,3-diphenyl-2,1-benzoxazole-5-carboxamide CAS No. 887349-24-8](/img/structure/B2665276.png)
N,3-diphenyl-2,1-benzoxazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzoxazole is a heterocyclic compound with a bicyclic structure, which consists of the fusion of benzene and oxazole . It is an important scaffold that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas .
Synthesis Analysis
Benzoxazoles can be synthesized through several methods. One common method involves the cyclization of 2-aminophenols with carboxylic acids, aldehydes, or ketones . Another method involves electrophilic substitution, cyclization, reduction, and amide formation .
Molecular Structure Analysis
The molecular structure of benzoxazole derivatives can be confirmed using techniques such as 1H NMR, 13C NMR, and HRMS .
Chemical Reactions Analysis
Benzoxazole derivatives can undergo various chemical reactions. For instance, they can be used as starting materials for different mechanistic approaches in drug discovery .
Scientific Research Applications
Fluorographic Detection Techniques
One significant application of related benzoxazole derivatives is in fluorographic detection methods for tritium-labelled proteins and nucleic acids in polyacrylamide gels. This method enhances the detection sensitivity for radioactively labeled molecules, offering a more efficient way to visualize and quantify these molecules in biological research (Bonner & Laskey, 1974).
Synthesis of Macrolides
Benzoxazole derivatives have been utilized in the synthesis of complex organic compounds like macrolides. The photooxygenation of oxazoles, closely related to benzoxazoles, has been applied to the synthesis of recifeiolide, curvularin, and other macrolides, highlighting its utility in synthetic organic chemistry for creating biologically active compounds (Wasserman, Gambale, & Pulwer, 1981).
Antioxidative and Antiproliferative Activities
Research has shown that benzimidazole/benzothiazole-2-carboxamides, compounds structurally similar to N,3-diphenyl-2,1-benzoxazole-5-carboxamide, exhibit significant antioxidative and antiproliferative activities. These compounds have been tested against human cancer cells, indicating potential applications in the development of anticancer therapies (Cindrić et al., 2019).
Antibacterial Agents
Novel analogs containing benzothiazole, a structure related to benzoxazole, have demonstrated promising antibacterial activity. This discovery opens pathways for the development of new antibacterial agents to combat resistant bacterial strains, emphasizing the compound's potential in medicinal chemistry (Palkar et al., 2017).
Central Nervous System Disorders
The scaffold hybridization strategy involving the combination of pharmacophores linked to benzoxazole derivatives has led to the discovery of potent ligands for the dopamine D3 receptor. These findings suggest potential therapeutic applications for central nervous system disorders, including the development of novel antipsychotic agents (Bonifazi et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N,3-diphenyl-2,1-benzoxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O2/c23-20(21-16-9-5-2-6-10-16)15-11-12-18-17(13-15)19(24-22-18)14-7-3-1-4-8-14/h1-13H,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXDYFYMTMBIZIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C3C=C(C=CC3=NO2)C(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.